Cas no 1060207-24-0 (2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(1-phenylethyl)acetamide)

2-[4-(4-Fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(1-phenylethyl)acetamide is a synthetic organic compound featuring a pyrimidinone core substituted with a fluorophenyl group and an acetamide side chain. Its molecular structure suggests potential utility in medicinal chemistry, particularly as an intermediate or scaffold for biologically active molecules. The presence of the fluorophenyl moiety may enhance binding affinity and metabolic stability, while the dihydropyrimidinone core offers versatility for further functionalization. This compound could be of interest in the development of enzyme inhibitors or receptor modulators due to its balanced lipophilicity and hydrogen-bonding capacity. Careful handling is advised due to its complex heterocyclic structure.

2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(1-phenylethyl)acetamide structure

1060207-24-0 structure

Product Name:2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(1-phenylethyl)acetamide

CAS No:1060207-24-0

MF:C₂₀H₁₈FN₃O₂

MW:351.374228000641

CID:5962260

PubChem ID:45534798

Update Time:2025-06-11

2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(1-phenylethyl)acetamide Chemical and Physical Properties

Names and Identifiers

- 2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(1-phenylethyl)acetamide
- 2-[4-(4-fluorophenyl)-6-oxopyrimidin-1-yl]-N-(1-phenylethyl)acetamide
- F5228-0884
- 2-(4-(4-fluorophenyl)-6-oxopyrimidin-1(6H)-yl)-N-(1-phenylethyl)acetamide
- AKOS024501439
- 1060207-24-0
- Inchi： 1S/C20H18FN3O2/c1-14(15-5-3-2-4-6-15)23-19(25)12-24-13-22-18(11-20(24)26)16-7-9-17(21)10-8-16/h2-11,13-14H,12H2,1H3,(H,23,25)
- InChI Key： TWXCRXQVDOAWQS-UHFFFAOYSA-N
- SMILES： C(NC(C1=CC=CC=C1)C)(=O)CN1C=NC(C2=CC=C(F)C=C2)=CC1=O

Computed Properties

Exact Mass: 351.13830499g/mol
Monoisotopic Mass: 351.13830499g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 26
Rotatable Bond Count: 5
Complexity: 576
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 61.8Å²

2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(1-phenylethyl)acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F5228-0884-2μmol	2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(1-phenylethyl)acetamide	1060207-24-0	2μmol	$57.0	2023-09-10
Life Chemicals	F5228-0884-5μmol	2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(1-phenylethyl)acetamide	1060207-24-0	5μmol	$63.0	2023-09-10
Life Chemicals	F5228-0884-10μmol	2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(1-phenylethyl)acetamide	1060207-24-0	10μmol	$69.0	2023-09-10
Life Chemicals	F5228-0884-20μmol	2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(1-phenylethyl)acetamide	1060207-24-0	20μmol	$79.0	2023-09-10
Life Chemicals	F5228-0884-1mg	2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(1-phenylethyl)acetamide	1060207-24-0	1mg	$54.0	2023-09-10
Life Chemicals	F5228-0884-2mg	2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(1-phenylethyl)acetamide	1060207-24-0	2mg	$59.0	2023-09-10
Life Chemicals	F5228-0884-3mg	2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(1-phenylethyl)acetamide	1060207-24-0	3mg	$63.0	2023-09-10
Life Chemicals	F5228-0884-4mg	2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(1-phenylethyl)acetamide	1060207-24-0	4mg	$66.0	2023-09-10
Life Chemicals	F5228-0884-5mg	2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(1-phenylethyl)acetamide	1060207-24-0	5mg	$69.0	2023-09-10
Life Chemicals	F5228-0884-10mg	2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(1-phenylethyl)acetamide	1060207-24-0	10mg	$79.0	2023-09-10

2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(1-phenylethyl)acetamide Related Literature

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Additional information on 2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(1-phenylethyl)acetamide

Comprehensive Analysis of 2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(1-phenylethyl)acetamide (CAS No. 1060207-24-0)

The compound 2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(1-phenylethyl)acetamide (CAS No. 1060207-24-0) is a specialized pyrimidine derivative with significant potential in pharmaceutical research and development. Its unique structure, featuring a fluorophenyl group and an acetamide moiety, makes it a subject of interest for scientists exploring novel small-molecule therapeutics. This article delves into its properties, applications, and relevance in current drug discovery trends.

In recent years, the demand for targeted therapies and precision medicine has surged, driving research into compounds like 2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(1-phenylethyl)acetamide. Its molecular scaffold is particularly attractive for modulating enzyme activity and protein-protein interactions, which are critical in treating diseases such as cancer, inflammation, and metabolic disorders. Researchers are also investigating its potential as a kinase inhibitor, a hot topic in oncology research.

The synthetic pathway of this compound involves multi-step organic reactions, including condensation and amide coupling, which are widely discussed in medicinal chemistry forums. Its CAS No. 1060207-24-0 serves as a unique identifier in databases like PubChem and ChemSpider, where users frequently search for structure-activity relationships (SAR) and bioavailability data. The inclusion of a fluorine atom enhances its metabolic stability, a feature highly valued in drug design.

From an SEO perspective, queries such as "pyrimidine-based drugs," "fluorophenyl acetamide uses," and "CAS 1060207-24-0 supplier" reflect growing interest in this compound. Its relevance extends to high-throughput screening (HTS) and fragment-based drug discovery (FBDD), aligning with industry trends toward AI-driven drug development. Notably, its logP and solubility profiles are frequently analyzed to predict ADME properties.

In conclusion, 2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(1-phenylethyl)acetamide represents a promising candidate for advancing pharmacological research. Its structural versatility and bioactive potential position it at the forefront of innovative therapeutics, addressing unmet medical needs in a rapidly evolving healthcare landscape.